Cas no 1251624-68-6 (N-(2,4-dimethylphenyl)-2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide
• CAS No: 1251624-68-6
• MF: C₂₃H₂₅FN₄O₂
• MW: 408.468608617783
• CID: 6306387
• PubChem ID: 49664465
• Update Time: 2025-10-29

N-(2,4-dimethylphenyl)-2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide
• N-(2,4-dimethylphenyl)-2-[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• AKOS021900373
• F3406-6823
• 1251624-68-6
• N-(2,4-dimethylphenyl)-2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• N-(2,4-dimethylphenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide

• Inchi： 1S/C23H25FN4O2/c1-15-6-7-20(16(2)12-15)25-21(29)14-28-10-8-17(9-11-28)23-26-22(27-30-23)18-4-3-5-19(24)13-18/h3-7,12-13,17H,8-11,14H2,1-2H3,(H,25,29)
• InChI Key： XZQKFNMYCTWJLQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NOC(C2CCN(CC(NC3C=CC(C)=CC=3C)=O)CC2)=N1

Computed Properties

• Exact Mass: 408.19615422g/mol
• Monoisotopic Mass: 408.19615422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.3Ų

Additional information on N-(2,4-dimethylphenyl)-2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251624-68-6)

N-(2,4-dimethylphenyl)-2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251624-68-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a fluorophenyl moiety and a piperidine ring in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for drug development.

The molecular formula of N-(2,4-dimethylphenyl)-2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide reflects its complexity, with a molecular weight that aligns with small-molecule drug candidates. Researchers have explored its potential as a kinase inhibitor, particularly in targeting enzymes involved in signal transduction pathways. This aligns with current trends in precision medicine, where small-molecule inhibitors are increasingly used to treat diseases like cancer and autoimmune disorders. The compound's oxadiazole core is also of interest in the design of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged, driven by their enhanced metabolic stability and bioavailability. The 3-fluorophenyl group in N-(2,4-dimethylphenyl)-2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide contributes to these desirable properties, making it a subject of study in structure-activity relationship (SAR) analyses. Additionally, the compound's piperidine scaffold is a common motif in CNS-active drugs, raising questions about its potential applications in neurological disorders, a topic frequently searched in academic and pharmaceutical circles.

From a synthetic perspective, the preparation of N-(2,4-dimethylphenyl)-2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide involves multi-step organic reactions, including cyclization and amide coupling. These methods are widely discussed in forums and publications focused on green chemistry and sustainable synthesis, reflecting broader industry concerns about reducing environmental impact. The compound's CAS No. 1251624-68-6 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance.

Ongoing studies are investigating the pharmacokinetics and toxicology of this compound, addressing common queries about its safety profile and therapeutic window. Its potential as a lead compound in drug discovery pipelines is underscored by its modular structure, which allows for further derivatization. As the pharmaceutical industry shifts toward personalized medicine, compounds like N-(2,4-dimethylphenyl)-2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide exemplify the innovation driving this transformation.

In summary, N-(2,4-dimethylphenyl)-2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251624-68-6) represents a compelling case study in modern drug design. Its structural versatility, combined with the growing interest in fluorinated and heterocyclic compounds, positions it as a valuable tool for researchers exploring new therapeutic avenues. Future directions may include computational modeling and high-throughput screening to unlock its full potential.